molecular formula C9H10N4O B3048469 1H-Tetrazole, 1-[(phenylmethoxy)methyl]- CAS No. 170641-06-2

1H-Tetrazole, 1-[(phenylmethoxy)methyl]-

Cat. No. B3048469
CAS RN: 170641-06-2
M. Wt: 190.2 g/mol
InChI Key: OZVKFLCLBGLQAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Tetrazole, 1-[(phenylmethoxy)methyl]- is a useful research compound. Its molecular formula is C9H10N4O and its molecular weight is 190.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Tetrazole, 1-[(phenylmethoxy)methyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Tetrazole, 1-[(phenylmethoxy)methyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

170641-06-2

Product Name

1H-Tetrazole, 1-[(phenylmethoxy)methyl]-

Molecular Formula

C9H10N4O

Molecular Weight

190.2 g/mol

IUPAC Name

1-(phenylmethoxymethyl)tetrazole

InChI

InChI=1S/C9H10N4O/c1-2-4-9(5-3-1)6-14-8-13-7-10-11-12-13/h1-5,7H,6,8H2

InChI Key

OZVKFLCLBGLQAN-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)COCN2C=NN=N2

Canonical SMILES

C1=CC=C(C=C1)COCN2C=NN=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of tetrazole (500 mg, 7.13 mmol) in 14 mL DMF at 0° C. was added NaH (60%, 286 mg, 7.13 mmol). The mixture was stirred at 0° C. for 20 min, then was treated with BOM-Cl (80%, 1.35 mL, 7.84 mmol). The mixture was stirred at rt for 2 h, then was diluted with EtOAc. The organic phase was washed with H2O (3×) and brine, dried (Na2SO4), filtered through 1″ SiO2 and concentrated. The crude product was purified by flash chromatography (0 to 50% EtOAc/hexanes gradient) to afford 483 mg of Intermediate 12.1 as a colorless oil.
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
14 mL
Type
solvent
Reaction Step One
Name
Quantity
286 mg
Type
reactant
Reaction Step Two
Quantity
1.35 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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